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Compound of Interest

Compound Name: Z-D-Tyr(Bzl)-OH

Cat. No.: B554474

This document provides a detailed overview of the chemical properties of Z-D-Tyr(Bzl)-OH, a
key reagent in peptide synthesis and drug discovery. It is intended for researchers, scientists,
and professionals in the field of drug development.

Chemical Identity and Properties

Z-D-Tyr(Bzl)-OH, with the chemical name N-Carbobenzyloxy-O-benzyl-D-tyrosine, is a
protected amino acid derivative. The Z group (carbobenzyloxy) serves as a protecting group for
the amine, while the benzyl (Bzl) group protects the hydroxyl function of the tyrosine side chain.
This protection strategy is crucial for the controlled and sequential formation of peptide bonds
in synthetic chemistry.

Property Value
Molecular Formula C24H23NO5[1][2][3][4]
Molecular Weight 405.44 g/mol [1][2][3][5]

Z-O-benzyl-D-tyrosine, N-alpha-carbobenzoxy-
Synonyms ]
D-tyrosine O-benzyl ether[1]

Molecular Structure and Components

The structure of Z-D-Tyr(Bzl)-OH is comprised of a central D-tyrosine core, which is modified
with two key protecting groups: the N-terminal carbobenzyloxy (Z) group and the O-benzyl (Bzl)
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ether on the phenolic side chain. The diagram below illustrates the logical relationship between

()
e
(o) ( ) )

these constituent parts.

Click to download full resolution via product page

Caption: Logical components of the Z-D-Tyr(Bzl)-OH molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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